Cas no 1806477-14-4 (1-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-2-one
• CAS No: 1806477-14-4
• MF: C₁₁H₁₁ClF₂O
• MW: 232.654249429703
• CID: 5002179
• Update Time: 2025-05-20

1-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-2-one

• Inchi： 1S/C11H11ClF2O/c1-6-5-8(10(12)7(2)15)3-4-9(6)11(13)14/h3-5,10-11H,1-2H3
• InChI Key： DOYSPRWOIGDVFG-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(C(F)F)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-2-one

Research Brief on 1-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-2-one (CAS: 1806477-14-4): Recent Advances and Applications

The compound 1-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-2-one (CAS: 1806477-14-4) has recently emerged as a key intermediate in pharmaceutical and agrochemical research. This α-chloroketone derivative, characterized by its difluoromethyl and methyl-substituted aromatic ring, has shown significant potential in the synthesis of bioactive molecules. Recent studies highlight its role as a versatile building block for the development of novel enzyme inhibitors and receptor modulators, particularly in the fields of oncology and infectious diseases.

Structural analysis reveals that the electron-withdrawing difluoromethyl group at the para position enhances the reactivity of the carbonyl carbon, making this compound particularly useful for nucleophilic substitution reactions. The 3-methyl substitution provides steric control during subsequent transformations, a feature that has been exploited in several asymmetric synthesis protocols. Computational chemistry studies published in 2023 demonstrate that this compound adopts a preferred conformation where the carbonyl oxygen is antiperiplanar to the chlorine atom, facilitating selective reactions at the α-carbon.

In medicinal chemistry applications, researchers at major pharmaceutical companies have utilized 1806477-14-4 as a precursor for developing potent kinase inhibitors. A 2024 study in the Journal of Medicinal Chemistry reported its conversion to pyrazole derivatives showing nanomolar activity against JAK2 and FLT3 kinases, with improved metabolic stability compared to previous generations of inhibitors. The difluoromethyl group was found to significantly enhance membrane permeability while maintaining favorable physicochemical properties, addressing a common challenge in kinase inhibitor development.

The agrochemical sector has also benefited from applications of this compound. Recent patents describe its use in synthesizing novel fungicides with activity against resistant strains of Fusarium and Botrytis. The difluoromethyl moiety appears to play a crucial role in binding to fungal cytochrome P450 enzymes, as demonstrated by X-ray crystallography studies of inhibitor-enzyme complexes. Field trials conducted in 2023 showed that derivatives of 1806477-14-4 provided superior rainfastness and systemic movement in plants compared to existing products.

From a synthetic chemistry perspective, innovative methodologies have been developed to access enantiomerically pure derivatives of 1-Chloro-1-(4-(difluoromethyl)-3-methylphenyl)propan-2-one. A 2024 Nature Catalysis paper described an organocatalytic asymmetric α-chlorination approach that achieves >99% ee using modified cinchona alkaloid catalysts. This breakthrough enables more efficient production of chiral building blocks for pharmaceutical applications while minimizing waste generation.

Safety and toxicity assessments of 1806477-14-4 have been recently updated in regulatory filings. While the compound shows moderate acute toxicity (LD50 = 320 mg/kg in rats), proper handling with appropriate personal protective equipment is recommended. Environmental fate studies indicate that it undergoes relatively rapid hydrolysis in aqueous systems (t1/2 = 12-36 hours at pH 7), suggesting low persistence in the environment. These characteristics make it suitable for industrial-scale applications with proper containment measures.

Future research directions for this compound include exploration of its use in PROTAC (proteolysis targeting chimera) development and as a precursor for fluorine-18 labeled PET tracers. Preliminary results from academic-industry collaborations suggest that the difluoromethyl group can serve as an effective linker for E3 ligase binding in PROTAC molecules, while maintaining favorable pharmacokinetic properties. The unique structural features of 1806477-14-4 continue to inspire innovative applications across multiple domains of chemical biology.